Cas no 2171586-94-8 (1-(3-amino-4-methylphenyl)azetidine-2-carboxamide)

• Product Name: 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide
• CAS No: 2171586-94-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6276357
• PubChem ID: 165950841
• Update Time: 2025-05-22

1-(3-amino-4-methylphenyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide
• 2171586-94-8
• EN300-1281071

• Inchi： 1S/C11H15N3O/c1-7-2-3-8(6-9(7)12)14-5-4-10(14)11(13)15/h2-3,6,10H,4-5,12H2,1H3,(H2,13,15)
• InChI Key： UPTJGQYMGOZHKG-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CC(C)=C(C=1)N)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide (CAS No. 2171586-94-8)

In the rapidly evolving field of pharmaceutical chemistry, 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide (CAS No. 2171586-94-8) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine-2-carboxamide core and 3-amino-4-methylphenyl substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's molecular structure combines an aromatic amine with a strained four-membered azetidine ring, a combination that has shown promise in modulating various biological pathways. Recent studies have focused on its potential as a kinase inhibitor, with particular attention to its possible role in addressing conditions related to cellular proliferation. The presence of both hydrogen bond donors and acceptors in its structure makes it an interesting candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide involves several challenging steps, particularly the construction of the azetidine ring system. Current methodologies emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. The compound's physicochemical properties, including its solubility profile and stability characteristics, are subjects of ongoing optimization efforts.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry. The scientific community is particularly interested in how its molecular scaffold might be modified to improve blood-brain barrier penetration, a crucial factor in central nervous system drug development. Additionally, its potential as a privileged structure for fragment-based drug design has attracted attention from both academic and industrial researchers.

The pharmacokinetic profile of 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide is currently under investigation, with preliminary data suggesting favorable metabolic stability. This characteristic, combined with its drug-like properties, positions it as a promising lead compound for further optimization. Researchers are particularly interested in exploring its potential as a selective inhibitor for specific protein targets, which could lead to novel therapeutic agents with improved safety profiles.

From a commercial perspective, the compound has generated interest among pharmaceutical companies engaged in early-stage drug discovery. Its structural novelty and potential for intellectual property protection make it an attractive candidate for patent applications. The development of efficient synthetic routes to this molecule has become an area of active research, with several publications appearing in recent years describing improved methodologies for its preparation.

In the broader context of drug discovery trends, 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide represents an example of how heterocyclic chemistry continues to drive innovation in medicinal chemistry. Its study contributes to our understanding of how small structural modifications can significantly impact biological activity, a principle that underlies modern rational drug design approaches. As research progresses, this compound may serve as a valuable tool for elucidating structure-activity relationships in its target class.

The safety profile of 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide is currently being evaluated in various in vitro assays. Early results suggest that it may have advantages over related compounds in terms of off-target effects, though comprehensive toxicological studies are still needed. This aspect is particularly important given the pharmaceutical industry's increasing focus on developing compounds with cleaner safety profiles early in the discovery process.

Looking ahead, the future research directions for this compound are likely to include detailed mechanistic studies to elucidate its precise mode of action, as well as efforts to develop analog series for thorough structure-activity relationship exploration. The compound's potential applications in combination therapies may also be investigated, reflecting the growing trend toward polypharmacological approaches in drug development.

In conclusion, 1-(3-amino-4-methylphenyl)azetidine-2-carboxamide (CAS No. 2171586-94-8) represents an exciting area of research in contemporary medicinal chemistry. Its unique structural features and promising biological properties make it a compound worth watching as research progresses. As the scientific community continues to explore its potential, this molecule may contribute valuable insights to the field of small molecule drug discovery and potentially lead to novel therapeutic agents addressing unmet medical needs.